Cas no 83631-19-0 (epipolasin A)

• Product name: epipolasin A
• CAS No: 83631-19-0
• MF: C₁₆H₂₅NS
• MW: 263.441
• CID: 2073777

epipolasin A Chemical and Physical Properties

Names and Identifiers

• epipolasin A
• sesquiterpene isothiocyanate
• 97950-05-5
• 83631-19-0
• (1aR,3aS,7S,7aS,7bR)-Decahydro-7-isothiocyanato-1,1,3a,7-tetramethyl-1H-cyclopropa[a]naphthalene
• (-)-Epipolasin A

• Inchi： InChI=1S/C16H25NS/c1-14(2)11-6-9-15(3)7-5-8-16(4,17-10-18)13(15)12(11)14/h11-13H,5-9H2,1-4H3
• InChI Key： IHXNLQLOLAMIBI-UHFFFAOYSA-N
• SMILES： CC1(C)C2CCC3(C)CCCC(C)(N=C=S)C3C12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• XLogP3: 6.886